Cas no 5453-81-6 ( )

• Product name: &nbsp
• CAS No: 5453-81-6
• MF: C₈H₁₁N₃O
• MW: 165.19244
• CID: 941834
• PubChem ID: 227349

  Chemical and Physical Properties

Names and Identifiers

• 3,4-diamino-1,5,6,7-tetrahydrocyclopenta[b]pyridin-2-one
• 3,4-diamino-1,5,6,7-tetrahydro-2h-cyclopenta[b]pyridin-2-one
• 3,4-diamino-6,7-dihydro-5H-[1]pyrindin-2-ol
• 3,4-Diamino-6,7-dihydro-5H-cyclopenta(b)pyridin-2-ol
• 3,4-Diamino-6,7-dihydro-5H-cyclopenta[b]pyridin-2-ol
• AC1L5FFF
• AC1Q6BQO
• AR-1E9027
• CTK5A1522
• NSC18898
• NSC 18898
• NSC-18898
• DTXSID00202941
• 5453-81-6
•  

• Inchi： InChI=1S/C8H11N3O/c9-6-4-2-1-3-5(4)11-8(12)7(6)10/h1-3,10H2,(H3,9,11,12)
• InChI Key： QPWPZWYLTQAIGF-UHFFFAOYSA-N
• SMILES： C1CC2=C(C1)NC(=O)C(=C2N)N

Computed Properties

• Exact Mass: 165.09033
• Monoisotopic Mass: 165.090212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1
• XLogP3: -1

Experimental Properties

• Density: 1.35
• Boiling Point: 401.7°C at 760 mmHg
• Flash Point: 196.7°C
• Refractive Index: 1.657
• PSA: 81.14
• LogP: 1.19040